Cas no 52331-30-3 (Phenol, 4-amino-,1-(dihydrogen phosphate))

Phenol, 4-amino-,1-(dihydrogen phosphate) is a phosphorylated derivative of 4-aminophenol, featuring a phosphate group esterified to the phenolic hydroxyl. This modification enhances its solubility in aqueous systems and improves its stability compared to the parent compound. The presence of both amino and phosphate functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of phosphorylated biomolecules and coordination chemistry applications. Its reactivity allows for selective modifications, enabling its use in pharmaceuticals, agrochemicals, and material science. The compound’s structural features also lend utility in catalysis and as a precursor for advanced polymeric materials.
Phenol, 4-amino-,1-(dihydrogen phosphate) structure
52331-30-3 structure
Product Name:Phenol, 4-amino-,1-(dihydrogen phosphate)
CAS No:52331-30-3
MF:C6H8NO4P
MW:189.10578250885
CID:367190
PubChem ID:23418528
Update Time:2025-10-19

Phenol, 4-amino-,1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-amino-,1-(dihydrogen phosphate)
    • 4-AMINOPHENYLPHOSPHATE
    • 4-Aminophenylphosphate Monosodium Salt
    • 4-phosphonatoaniline
    • 4-Aminophenyl dihydrogen phosphate
    • 4-AMINOPHENYLPHOSPHONATE
    • p-Amino-phenol-monophosphat
    • p-Aminophenyl dihydrogen phosphate
    • p-Aminophenyl phosphate
    • p-Anilinphosphat
    • para-aminophenyl phosphoric acid
    • Phenol,4-amino-,dihydrogen phosphate (ester) (9CI)
    • Phenol,p-amino-,phosphate(7CI)
    • phosphoric acid mono-(4-amino-phenyl ester)
    • Phosphorsaeure-mono-(4-amino-phenylester)
    • 4-AMinophenylphosphate . sodiuM salt
    • Phenol, 4-amino-, 1-(dihydrogen phosphate)
    • DTXSID10633742
    • (4-aminophenyl)phosphonate
    • 52331-30-3
    • MDL： MFCD20691111
    • Inchi： 1S/C6H8NO4P/c7-5-1-3-6(4-2-5)11-12(8,9)10/h1-4H,7H2,(H2,8,9,10)
    • InChI Key： FXZCCINCKDATPA-UHFFFAOYSA-N
    • SMILES： C1(OP(O)(O)=O)=CC=C(N)C=C1

Computed Properties

  • Exact Mass: 211.00100
  • Monoisotopic Mass: 171.00853005g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -2
  • Tautomer Count: nothing
  • XLogP3: -0.9
  • Topological Polar Surface Area: 89.2Ų

Experimental Properties

  • Density: 1.597±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 441.9±47.0 °C(Predicted)
  • Solubility: Dissolution (45 g/l) (25 º C),
  • PSA: 105.42000
  • LogP: 1.75970
  • pka: 0.95±0.30(Predicted)

Phenol, 4-amino-,1-(dihydrogen phosphate) Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Phenol, 4-amino-,1-(dihydrogen phosphate) Pricemore >>

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